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Compound of Interest

Compound Name: 3-(2-Thiazolyl)propionic acid

Cat. No.: B115492 Get Quote

This guide provides comprehensive safety protocols and operational procedures for the

handling and disposal of 3-(2-Thiazolyl)propionic acid (CAS No. 144163-65-5) in a laboratory

setting. As the toxicological properties of this compound have not been fully investigated, a

cautious approach is paramount.[1] This document synthesizes available safety data with

established best practices for handling thiazole-containing compounds to ensure the safety of

all personnel.

Hazard Identification and Risk Assessment
3-(2-Thiazolyl)propionic acid is a compound that requires careful handling due to its potential

health hazards. Based on available data, the primary risks are associated with irritation to the

skin, eyes, and respiratory system, and it may be harmful if swallowed.[2]

GHS Hazard Classification Summary
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Hazard Class Category Hazard Statement Source

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[2]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation
[2]

Serious Eye

Damage/Eye Irritation
Category 2A

H319: Causes serious

eye irritation
[2]

Specific target organ

toxicity — Single

exposure

Category 3
H335: May cause

respiratory irritation
[1][2]

It is crucial to note that the chemical, physical, and toxicological properties of 3-(2-
Thiazolyl)propionic acid have not been thoroughly investigated.[1] Therefore, it should be

handled as a potentially hazardous substance at all times.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential to minimize exposure. The following table outlines

the minimum required PPE for handling 3-(2-Thiazolyl)propionic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2760609
https://pubchem.ncbi.nlm.nih.gov/compound/2760609
https://pubchem.ncbi.nlm.nih.gov/compound/2760609
https://www.capotchem.cn/doc/viewmsds_144163-65-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/2760609
https://www.benchchem.com/product/b115492?utm_src=pdf-body
https://www.benchchem.com/product/b115492?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_144163-65-5.html
https://www.benchchem.com/product/b115492?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b115492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Body Part Protection Standard Rationale

Eyes/Face

Safety glasses with

side shields and a

face shield

NIOSH (US) or EN

166 (EU)

Protects against

splashes and airborne

particles that can

cause serious eye

irritation.[3]

Hands
Nitrile or neoprene

gloves
EN 374

Provides a chemical-

resistant barrier to

prevent skin contact

and irritation. Always

inspect gloves for

tears or degradation

before use.

Body
Flame-resistant

laboratory coat

Protects against

splashes and prevents

contamination of

personal clothing.

Respiratory
Use in a certified

chemical fume hood

To prevent inhalation

of dust or vapors

which may cause

respiratory irritation.[1]

For situations where a

fume hood is not

feasible, a NIOSH-

approved respirator

with appropriate

cartridges (e.g.,

OV/AG/P99) should

be used.[1]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to a strict operational workflow is critical for safety. The following diagram and

detailed steps outline the safe handling process for 3-(2-Thiazolyl)propionic acid.

Preparation Handling Cleanup & Disposal
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8. Final Disposal
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Caption: Safe handling workflow for 3-(2-Thiazolyl)propionic acid.

3.1. Preparation

Don Personal Protective Equipment (PPE): Before entering the laboratory, ensure all

required PPE as outlined in Section 2 is worn correctly.

Prepare Chemical Fume Hood: All handling of 3-(2-Thiazolyl)propionic acid, especially

when in solid form, must be conducted in a certified chemical fume hood to prevent

inhalation of dust or vapors.[1] Ensure the fume hood is functioning correctly.

3.2. Weighing and Transfer

Designate a specific area within the fume hood for handling the compound.

To minimize dust generation, carefully weigh the solid material in a tared, sealed container.

Use a spatula for transfers and avoid any actions that could create airborne dust.

3.3. Dissolution

When dissolving the compound, add the solid slowly to the solvent to avoid splashing.

Keep the container covered as much as possible during the dissolution process.
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3.4. Experimental Use

All subsequent experimental steps involving 3-(2-Thiazolyl)propionic acid or its solutions

should be performed within the chemical fume hood.

Avoid direct contact with the solution. Use appropriate tools for all transfers.

Emergency Procedures
4.1. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[1]

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water. Remove contaminated clothing and seek medical attention if irritation

persists.[1][4]

Eye Contact: If the compound enters the eyes, rinse thoroughly with plenty of water for at

least 15 minutes and consult a physician immediately.[1]

Ingestion: If swallowed, rinse the mouth with water. Do not induce vomiting. Seek immediate

medical attention.[1]

4.2. Accidental Release Measures

Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: For a small spill, carefully sweep up the solid material without creating dust and

place it in a suitable, closed container for disposal.[1]

Decontaminate: Clean the spill area thoroughly with an appropriate solvent and then soap

and water.

PPE: Wear full PPE, including respiratory protection, during the entire cleanup process.[1]
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Disposal Plan
All waste containing 3-(2-Thiazolyl)propionic acid must be treated as hazardous waste and

disposed of according to local, state, and federal regulations.[5]

5.1. Waste Segregation and Labeling

Solid Waste: Place any unused solid 3-(2-Thiazolyl)propionic acid and any materials used

for spill cleanup (e.g., absorbent pads, contaminated gloves) into a clearly labeled, sealed

hazardous waste container.

Liquid Waste: Solutions containing 3-(2-Thiazolyl)propionic acid should be collected in a

separate, labeled hazardous waste container. Do not mix with other waste streams unless

compatibility has been confirmed.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full

chemical name: "3-(2-Thiazolyl)propionic acid".

5.2. Final Disposal

Contact a licensed professional waste disposal service to arrange for the pickup and

disposal of the hazardous waste.[1]

Do not pour any waste containing this compound down the drain.[1]

Storage
Store 3-(2-Thiazolyl)propionic acid in a tightly closed container in a dry, cool, and well-

ventilated place.[3] Keep it away from incompatible materials such as strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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